Cas no 15834-60-3 (4-amino-2,6-dimethoxyphenol)

• Product Name: 4-amino-2,6-dimethoxyphenol
• CAS No: 15834-60-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1336383
• PubChem ID: 11116461
• Update Time: 2025-06-09

4-amino-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2,6-dimethoxy-
• 4-amino-2,6-dimethoxyphenol
• MFCD20693579
• SCHEMBL2002815
• CHEMBL224370
• EN300-1866287
• CS-0255099
• SY272463
• DB-106547
• E83737
• 15834-60-3

• Inchi： 1S/C8H11NO3/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4,10H,9H2,1-2H3
• InChI Key： PSJZYGKOSQRHPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1O)OC)N

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71

Additional information on 4-amino-2,6-dimethoxyphenol

4-amino-2,6-dimethoxyphenol (CAS No. 15834-60-3): A Comprehensive Overview

4-amino-2,6-dimethoxyphenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 15834-60-3, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzene ring substituted with amino and methoxy groups at specific positions, exhibits a unique set of chemical properties that make it valuable in various synthetic applications.

The structural configuration of 4-amino-2,6-dimethoxyphenol consists of a phenolic core with two methoxy groups at the 2- and 6-positions, and an amino group at the 4-position. This arrangement imparts both electron-donating and electron-withdrawing effects, making it a useful intermediate in the synthesis of more complex molecules. The presence of these functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, diazotization, and condensation reactions.

In recent years, 4-amino-2,6-dimethoxyphenol has been explored for its potential applications in medicinal chemistry. Its structural features suggest that it may serve as a precursor for the development of novel therapeutic agents. For instance, the compound's ability to undergo diazotization followed by coupling reactions makes it a candidate for synthesizing biaryl compounds, which are prevalent in many pharmacologically active molecules.

One of the most promising areas of research involving 4-amino-2,6-dimethoxyphenol is its role in the synthesis of antitumor agents. Studies have shown that derivatives of this compound can exhibit inhibitory effects on various enzymes involved in cancer cell proliferation. The methoxy and amino groups provide handles for further functionalization, allowing chemists to design molecules with enhanced bioactivity and selectivity. For example, modifications at the 2- and 6-positions have been investigated to improve solubility and metabolic stability.

The pharmaceutical industry has also been interested in 4-amino-2,6-dimethoxyphenol for its potential as an intermediate in the synthesis of antimicrobial agents. The compound's aromatic structure and functional groups make it a suitable candidate for developing new antibiotics or antifungal drugs. Researchers have explored its derivatives as inhibitors of bacterial enzymes that are essential for pathogenic growth. These studies highlight the compound's versatility and its importance in addressing emerging infectious diseases.

Beyond pharmaceutical applications, 4-amino-2,6-dimethoxyphenol has found utility in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in various catalytic processes, including oxidation reactions and cross-coupling reactions, which are crucial in organic synthesis.

The synthesis of 4-amino-2,6-dimethoxyphenol typically involves multi-step organic transformations starting from readily available aromatic precursors. One common synthetic route involves the methylation of an amino-substituted phenol followed by selective oxidation to introduce the methoxy groups at the desired positions. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making CAS No. 15834-60-3 more accessible for research purposes.

In conclusion, 4-amino-2,6-dimethoxyphenol is a multifunctional compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthetic chemists. As research continues to uncover new applications for this compound, its importance is likely to grow further.